molecular formula C12H19N3O B2854496 4-[(1-Tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine CAS No. 2200884-51-9

4-[(1-Tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine

Cat. No. B2854496
CAS RN: 2200884-51-9
M. Wt: 221.304
InChI Key: KLEOKNPKEGSNCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(1-Tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine is a chemical compound that belongs to the pyrimidine family. It is a synthetic molecule that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine is not well understood. However, it is believed to act as a kinase inhibitor by binding to the ATP-binding site of kinases and inhibiting their activity. It has been shown to inhibit the activity of various kinases such as CDK1, CDK2, and CDK9, which are involved in cell cycle regulation and transcriptional control.
Biochemical and Physiological Effects
4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. It has also been shown to inhibit the replication of various viruses such as HIV-1 and HCV. In addition, it has been shown to exhibit anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine is its synthetic accessibility. It can be easily synthesized in large quantities and purified using standard techniques. It is also stable under ambient conditions and can be stored for long periods of time. However, one of the limitations of this compound is its low water solubility, which can limit its use in biological assays.

Future Directions

There are several future directions for the research on 4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine. One direction is the development of more potent and selective kinase inhibitors based on this scaffold. Another direction is the exploration of its potential applications in other fields such as materials science and catalysis. Additionally, the elucidation of its mechanism of action and the identification of its molecular targets could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine involves the reaction of 2,4-dichloro-5-methylpyrimidine with tert-butyl-3-aminopyrrolidine-1-carboxylate in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of around 100°C. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

4-[(1-tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. It has been used as a building block for the synthesis of various biologically active compounds such as kinase inhibitors, antiviral agents, and anticancer drugs. It has also been used as a ligand in catalysis and as a precursor for the synthesis of functional materials such as polymers and dendrimers.

properties

IUPAC Name

4-(1-tert-butylazetidin-3-yl)oxy-2-methylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3O/c1-9-13-6-5-11(14-9)16-10-7-15(8-10)12(2,3)4/h5-6,10H,7-8H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLEOKNPKEGSNCL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CC(=N1)OC2CN(C2)C(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(1-Tert-butylazetidin-3-yl)oxy]-2-methylpyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.